![molecular formula C20H21NO4 B5753099 ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate](/img/structure/B5753099.png)
ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate
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Overview
Description
Ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate, also known as EAE, is a chemical compound that has been widely used in scientific research. EAE is a derivative of benzoic acid and has been found to have various applications in the field of medicine and biochemistry.
Mechanism of Action
The mechanism of action of ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, which may help to protect cells from oxidative stress and inflammation. This compound has also been found to have neuroprotective effects, which may help to prevent or slow the progression of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate in lab experiments is its unique properties, which make it a valuable tool for studying various biological processes. However, there are also some limitations to using this compound in lab experiments. For example, this compound may be toxic to certain cell types, and its effects may be influenced by various factors, such as pH and temperature.
Future Directions
There are many potential future directions for research on ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate. One area of research could be the development of novel drugs based on the structure of this compound. Another area of research could be the investigation of the mechanism of action of this compound, which could help to identify new targets for drug development. Additionally, further studies could be conducted to investigate the potential applications of this compound in the treatment of various diseases, such as cancer and neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research. It has various applications in the field of medicine and biochemistry and has been found to have unique properties that make it a valuable tool for studying various biological processes. While there are some limitations to using this compound in lab experiments, its potential applications and future directions for research make it an exciting area of study.
Synthesis Methods
The synthesis of ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate involves the condensation reaction between ethyl 2-aminobenzoate and 4-ethoxyphenylacrylic acid. The reaction is carried out in the presence of a suitable catalyst and solvent. The resulting product is purified through recrystallization to obtain pure this compound.
Scientific Research Applications
Ethyl 2-{[3-(4-ethoxyphenyl)acryloyl]amino}benzoate has been used in various scientific research studies due to its unique properties. It has been found to have potential applications in the field of cancer research, as it has been shown to inhibit the growth of cancer cells. This compound has also been used in the development of novel drugs for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
ethyl 2-[[(E)-3-(4-ethoxyphenyl)prop-2-enoyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO4/c1-3-24-16-12-9-15(10-13-16)11-14-19(22)21-18-8-6-5-7-17(18)20(23)25-4-2/h5-14H,3-4H2,1-2H3,(H,21,22)/b14-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSWGRSNHZNXJEA-SDNWHVSQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=CC(=O)NC2=CC=CC=C2C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)/C=C/C(=O)NC2=CC=CC=C2C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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